Cas no 1019109-69-3 (2-chloro-5-(3,5-dimethylpiperidin-1-yl)methylpyridine)

• Product Name: 2-chloro-5-(3,5-dimethylpiperidin-1-yl)methylpyridine
• CAS No: 1019109-69-3
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 6317123
• PubChem ID: 20120010
• Update Time: 2025-08-05

2-chloro-5-(3,5-dimethylpiperidin-1-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(3,5-dimethylpiperidin-1-yl)methylpyridine
• AKOS000159284
• EN300-1196783
• 2-CHLORO-5-[(3,5-DIMETHYLPIPERIDIN-1-YL)METHYL]PYRIDINE
• 1019109-69-3

• Inchi： 1S/C13H19ClN2/c1-10-5-11(2)8-16(7-10)9-12-3-4-13(14)15-6-12/h3-4,6,10-11H,5,7-9H2,1-2H3
• InChI Key： KHPDNAQLUNPSIX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 16.1Ų

Additional information on 2-chloro-5-(3,5-dimethylpiperidin-1-yl)methylpyridine

Introduction to 2-chloro-5-(3,5-dimethylpiperidin-1-yl)methylpyridine (CAS No. 1019109-69-3)

2-chloro-5-(3,5-dimethylpiperidin-1-yl)methylpyridine, with the CAS number 1019109-69-3, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chloro substituent and a dimethylpiperidine moiety makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The compound's structure consists of a pyridine core substituted at the 2-position with a chloro group and at the 5-position with a methyl group linked to a 3,5-dimethylpiperidine ring. This particular arrangement imparts distinct electronic and steric properties that are highly valuable in medicinal chemistry. The 3,5-dimethylpiperidine moiety, in particular, is known for its ability to enhance the metabolic stability and binding affinity of drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 2-chloro-5-(3,5-dimethylpiperidin-1-yl)methylpyridine are being extensively studied for their potential in treating various diseases. The combination of the pyridine ring and the dimethylpiperidine substituent has shown promise in several preclinical studies, indicating its suitability for further development into clinical candidates.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The chloro group on the pyridine ring allows for further functionalization through nucleophilic substitution reactions, enabling chemists to tailor the molecule for specific biological targets. This flexibility makes it an invaluable tool in the pharmaceutical industry.

The 3,5-dimethylpiperidine group is particularly noteworthy due to its ability to modulate the pharmacokinetic properties of drug candidates. Studies have shown that this moiety can improve oral bioavailability and reduce metabolism by cytochrome P450 enzymes. These properties are crucial for developing drugs that are both effective and have a favorable safety profile.

Recent advancements in computational chemistry have also highlighted the potential of 2-chloro-5-(3,5-dimethylpiperidin-1-yl)methylpyridine as a lead compound. Molecular modeling studies have demonstrated that this compound can interact with biological targets in a manner that suggests it could be effective against a range of diseases. These simulations have provided valuable insights into how small changes in the molecular structure can significantly impact biological activity.

The pharmaceutical industry has always been at the forefront of innovation, constantly seeking new compounds that can address unmet medical needs. 2-chloro-5-(3,5-dimethylpiperidin-1-yl)methylpyridine represents one such innovation that has the potential to revolutionize drug development. Its unique structural features and promising preclinical data make it a compound of great interest to researchers and clinicians alike.

In conclusion, 2-chloro-5-(3,5-dimethylpiperidin-1-yl)methylpyridine (CAS No. 1019109-69-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural features and biological properties make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.